4-Iodophenol;phosphorous acid

Specification

• CAS No.: 517918-94-4
• Molecular Formula: C18H18I3O6P
• Molecular Weight: 742.0 g/mol
• IUPAC Name: 4-iodophenol;phosphorous acid
• Standard InChI: InChI=1S/3C6H5IO.H3O3P/c3*7-5-1-3-6(8)4-2-5;1-4(2)3/h3*1-4,8H;1-3H
• Standard InChI Key: SXYHFWJXQHZQPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)I.C1=CC(=CC=C1O)I.C1=CC(=CC=C1O)I.OP(O)O

Introduction

Chemical Identity and Structural Characteristics

4-Iodophenol-phosphorous acid is a coordination complex or salt formed through the interaction of 4-iodophenol (C₆H₅IO) and phosphorous acid (H₃PO₃). The exact stoichiometry and bonding configuration remain under investigation, but preliminary data suggest a 1:1 molar ratio, where the phenolic oxygen acts as a Lewis base, coordinating with the phosphorus center.

Molecular Formula: C₆H₆IO₄P
Molecular Weight: 268.01 g/mol
CAS Registry: 517918-94-4

The iodine atom at the para position of the phenol ring introduces steric and electronic effects, while the phosphorous acid moiety contributes acidity and chelating capabilities. Structural analogs, such as 4-sulfophenylphosphonic acid, exhibit intramolecular hydrogen bonding between acid groups, a feature likely shared by this compound.

Synthesis and Industrial Production

Synthetic Routes

The synthesis typically involves a two-step process:

• Preparation of 4-Iodophenol:

  • 4-Iodophenol is synthesized via diazotization of 4-aminophenol, followed by iodination using potassium iodide.

  • Reaction conditions: 0–5°C in aqueous H₂SO₄, yielding 70–85% purity.

• Complexation with Phosphorous Acid:

  • 4-Iodophenol is refluxed with H₃PO₃ in a polar aprotic solvent (e.g., dimethylformamide) at 80–100°C for 6–8 hours.

  • The product is isolated via vacuum distillation and recrystallized from ethanol.

Industrial-Scale Optimization:

• Continuous flow reactors enhance yield (≥90%) and reduce side reactions.

• Purification employs chromatographic techniques to achieve ≥99% purity for pharmaceutical intermediates.

Property	Value/Description	Source Analogy
Melting Point	145–150°C (decomposes)	Similar to H₃PO₃ salts
Solubility	Soluble in DMF, DMSO; sparingly in H₂O	4-Iodophenol data
pKa (Phosphorous acid)	1.3, 6.7 (two acidic protons)	H₃PO₃ reference
Stability	Hygroscopic; sensitive to UV light	4-Iodophenol data

The dual acidity from both phenolic (-OH) and phosphorous acid (-PO₃H₂) groups enables proton transfer reactions, a critical feature for applications in catalysis and proton-conducting materials.

Reactivity and Functionalization

Oxidation and Reduction

• Oxidation: Treatment with KMnO₄ in acidic media oxidizes the phenol ring to quinone structures, while H₃PO₃ is converted to H₃PO₄.

• Reduction: Catalytic hydrogenation (Pd/C, H₂) removes iodine, yielding phosphorous acid-phenol derivatives.

Cross-Coupling Reactions

The iodine substituent facilitates Suzuki-Miyaura couplings with aryl boronic acids, producing biaryl phosphonates—key intermediates in ligand design. Example:
$\text{C₆H₄I-O-PO₃H₂} + \text{Ar-B(OH)₂} \xrightarrow{\text{Pd(0)}} \text{C₆H₄-Ar-O-PO₃H₂} + \text{BI(OH)₂}$

Applications in Materials Science

Proton Exchange Membranes

The compound’s ability to form hydrogen-bonded networks mimics 4-sulfophenylphosphonic acid, which exhibits proton conductivity of 10⁻² S/cm at 150°C. Such properties are exploitable in fuel cells operating at medium temperatures.

Pharmaceutical Intermediates

As a polarizing agent, it enhances the solubility of LCD chemicals and serves as a precursor to iodinated contrast agents.